Cas no 54162-24-2 (2H,4H,5H,6H,7H,8H-cycloheptacpyrazol-3-amine)

• Product Name: 2H,4H,5H,6H,7H,8H-cycloheptacpyrazol-3-amine
• CAS No: 54162-24-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD00465219
• CID: 939947
• PubChem ID: 12211778
• Update Time: 2025-04-19

2H,4H,5H,6H,7H,8H-cycloheptacpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6,7,8-hexahydro-3-Cycloheptapyrazolamine
• 3-Cycloheptapyrazolamine, 2,4,5,6,7,8-hexahydro-
• 2H,4H,5H,6H,7H,8H-cycloheptacpyrazol-3-amine
• EN300-171311
• 2H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazol-3-amine
• 1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazol-3-amine
• ELLANOVALABS B1-7287
• 2,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-amine
• DB-226811
• DB-324509
• ELLANOVALABSB1-7287
• AKOS016052113
• W15805
• E79684
• 3-Cycloheptapyrazolamine, 1,4,5,6,7,8-hexahydro-
• AS-68168
• 1H,4H,5H,6H,7H,8H-CYCLOHEPTA[C]PYRAZOL-3-AMINE
• 54162-24-2
• 3-Cycloheptapyrazolamine, 2,4,5,6,7,8-hexahydro-
• AKOS022717150
• 55440-18-1
• DTXSID80480669

• MDL： MFCD00465219
• Inchi： 1S/C8H13N3/c9-8-6-4-2-1-3-5-7(6)10-11-8/h1-5H2,(H3,9,10,11)
• InChI Key： INOZMKDVQAFGQI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N)=N1)CCCCC2

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams